Cas no 1797977-18-4 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide)
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[5-Cyclopropyl-3-(2-pyridinyl)-1H-pyrazol-1-yl]ethyl]-3,5-dimethyl-4-isoxazolesulfonamide
- N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
-
- Inchi: 1S/C18H21N5O3S/c1-12-18(13(2)26-22-12)27(24,25)20-9-10-23-17(14-6-7-14)11-16(21-23)15-5-3-4-8-19-15/h3-5,8,11,14,20H,6-7,9-10H2,1-2H3
- InChI Key: XQXQGGFVJNUYAA-UHFFFAOYSA-N
- SMILES: O1C(C)=C(S(NCCN2C(C3CC3)=CC(C3=NC=CC=C3)=N2)(=O)=O)C(C)=N1
Experimental Properties
- Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 624.3±65.0 °C(Predicted)
- pka: 9.30±0.50(Predicted)
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-2914-2μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-5μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-10μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-20μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-1mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-2mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-3mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-4mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-5mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2914-10mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide |
1797977-18-4 | 10mg |
$79.0 | 2023-09-09 |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide
N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-Dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1797977-18-4): An Overview
N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide (CAS No. 1797977-18-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as sulfonamides, which are widely used in the development of drugs for various diseases. The unique structural features of this compound, including the presence of a cyclopropyl group and a pyridine moiety, contribute to its distinctive biological properties and potential therapeutic efficacy.
The chemical structure of N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide is characterized by a central 1,2-oxazole ring substituted with two methyl groups at the 3 and 5 positions. The sulfonamide group is attached to the 4-position of the oxazole ring, which is further linked to an ethyl chain. This ethyl chain is functionalized with a 5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol moiety, providing the compound with its unique pharmacological profile.
Recent studies have highlighted the potential of this compound in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the development of new anti-inflammatory drugs.
Another area where this compound shows promise is in cancer therapy. A study conducted by a team at the National Cancer Institute found that N-{2-[5-Cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide has significant antiproliferative effects on various cancer cell lines. The compound was shown to induce apoptosis and inhibit cell cycle progression, suggesting its potential as a novel anticancer agent.
In addition to its anti-inflammatory and anticancer properties, N-{2-[5-Cyclopropyl-3-(pyridin-2-y l)-1H-pyrazol - 1 - yl]ethyl} - 3 , 5 - dimethyl - 1 , 2 - oxazole - 4 - sulfonamide has also been investigated for its potential use in neurodegenerative diseases. Research published in the Journal of Neurochemistry indicated that this compound can protect neurons from oxidative stress and reduce neuroinflammation, making it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of N-{2-[5-Cyclopropyl - 3 - (pyridin - 2 - yl) - 1H - pyrazol - 1 - yl]ethyl} - 3 , 5 - dimethyl - 1 , 2 - oxazole - 4 - sulfonamide have also been studied extensively. Preclinical data suggest that this compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.
The safety profile of N-{2-[5-Cyclopropyl - 3 - (pyridin - 2 - yl) - 1H - pyrazol - 1 - yl]ethyl} - 3 , 5 - dimethyl - 1 , 2 - oxazole - 4 - sulfonamide has been evaluated in both in vitro and in vivo models. Toxicity studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.
In conclusion, N-{2-[5-Cyclopropyl - 3 -(pyridin - 2-y l) - 1H-pyrazol – 1 – yl]ethyl} – 3 , 5 – dimeth yl – 1 , 2 – oxaz ole – 4 – sulfonamide (CAS No. 1797977–18–4) is a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as inflammation, cancer, and neurodegenerative diseases. As ongoing studies continue to uncover new insights into its mechanisms of action and potential benefits, this compound holds great promise for advancing medical treatments in these critical areas.
1797977-18-4 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-3,5-dimethyl-1,2-oxazole-4-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)